Cas no 23357-18-8 (25-Hydroxyprevitamin D?)

25-Hydroxyprevitamin D? structure
25-Hydroxyprevitamin D? structure
Product Name:25-Hydroxyprevitamin D?
CAS No:23357-18-8
MF:C27H44O2
MW:400.637068748474
CID:2935538
PubChem ID:134990442
Update Time:2024-03-01

25-Hydroxyprevitamin D? Chemical and Physical Properties

Names and Identifiers

    • Calcifediol Impurity 6
    • Vitamin D10 Injection
    • Calcifediol Impurity 1
    • (3b,6Z)-9,10-Secocholesta-5(10),6,8-triene-3,25-diol
    • Calcifediol Impurity 1 (Pre-Calcifediol)
    • 25-Hydroxyprevitamin D?
    • Inchi: 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3/b12-11-/t20-,23+,24-,25+,27-/m1/s1
    • InChI Key: UVVWRMXOHIVZBN-ZIWYXPTCSA-N
    • SMILES: C[C@]12CCC=C(/C=C\C3C[C@@H](O)CCC=3C)[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(O)(C)C

Computed Properties

  • Exact Mass: 400.334130642g/mol
  • Monoisotopic Mass: 400.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 40.5Ų

25-Hydroxyprevitamin D? Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H344661-0.5mg
25-Hydroxyprevitamin D?
23357-18-8
0.5mg
$ 200.00 2023-02-02
TRC
H344661-2.5mg
25-Hydroxyprevitamin D₃
23357-18-8
2.5mg
$1034.00 2023-05-18
TRC
H344661-5mg
25-Hydroxyprevitamin D₃
23357-18-8
5mg
$1837.00 2023-05-18
TRC
H344661-.5mg
25-Hydroxyprevitamin D₃
23357-18-8
5mg
$230.00 2023-05-18
TRC
H344661-25mg
25-Hydroxyprevitamin D₃
23357-18-8
25mg
$ 11200.00 2023-09-07
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.